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Compound of Interest

Compound Name: 3,4,4-Trimethylpentan-2-ol

Cat. No.: B13071519 Get Quote

For the Attention of Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the known physical characteristics

of the organic compound 3,4,4-trimethylpentan-2-ol. Due to a scarcity of experimentally

determined data for this specific isomer, this document also presents data for structurally

related isomers to provide a comparative context for its likely properties. Furthermore, detailed

experimental protocols for the determination of key physical parameters for liquid alcohols are

outlined to guide researchers in acquiring such data.

Introduction
3,4,4-Trimethylpentan-2-ol is a saturated secondary alcohol with the chemical formula

C₈H₁₈O. As a member of the octanol isomer family, its physicochemical properties are of

interest in various fields, including solvent chemistry, reaction kinetics, and as a potential

intermediate in organic synthesis. A thorough understanding of its physical characteristics is

crucial for its application and for the prediction of its behavior in chemical and biological

systems.

Molecular Structure and Identification
The structure of 3,4,4-trimethylpentan-2-ol is characterized by a pentane backbone with

methyl groups at the third and fourth positions, and a hydroxyl group at the second position.
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IUPAC Name: 3,4,4-trimethylpentan-2-ol

CAS Number: 10575-56-1[1]

Molecular Formula: C₈H₁₈O[1][2]

Molecular Weight: 130.23 g/mol [1][2]

SMILES: CC(C(C)O)C(C)(C)C[2]

Physical Characteristics
Direct experimental data for the physical properties of 3,4,4-trimethylpentan-2-ol are not

readily available in published literature or chemical databases. A safety data sheet for the

compound from one supplier indicates that the physical state, boiling point, melting point, flash

point, solubility, and density are "Not available"[3]. However, computed properties and data

from isomeric compounds can provide valuable estimations.

Summary of Known and Estimated Physical Properties
The following table summarizes the available computed data for 3,4,4-trimethylpentan-2-ol
and provides experimental data for its isomers for comparative purposes.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b13071519?utm_src=pdf-body
https://www.guidechem.com/encyclopedia/3-4-4-trimethylpentan-2-ol-dic3097263.html
https://www.guidechem.com/encyclopedia/3-4-4-trimethylpentan-2-ol-dic3097263.html
https://pubchem.ncbi.nlm.nih.gov/compound/3_4_4-Trimethylpentan-2-ol
https://www.guidechem.com/encyclopedia/3-4-4-trimethylpentan-2-ol-dic3097263.html
https://pubchem.ncbi.nlm.nih.gov/compound/3_4_4-Trimethylpentan-2-ol
https://pubchem.ncbi.nlm.nih.gov/compound/3_4_4-Trimethylpentan-2-ol
https://www.benchchem.com/product/b13071519?utm_src=pdf-body
https://aksci.com/sds/8089DA_SDS.pdf
https://www.benchchem.com/product/b13071519?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13071519?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property

3,4,4-
Trimethylpentan-2-
ol
(Computed/Unavail
able)

2,3,4-
Trimethylpentan-2-
ol
(Estimated/Experim
ental)

2,4,4-
Trimethylpentan-2-
ol (Experimental)

Molecular Formula C₈H₁₈O[1][2] C₈H₁₈O C₈H₁₈O

Molecular Weight 130.23 g/mol [1][2] 130.23 g/mol 130.2279 g/mol [4]

Boiling Point Not available[3]
170.96 °C (estimate)

[5]
Not available

Melting Point Not available[3]
-61.15 °C (estimate)

[5]
Not available

Density Not available[3]
0.8040 g/mL

(estimate)[5]
Not available

Solubility in Water Not available[3] Not available Not available

Refractive Index Not available[3] 1.4350 (estimate)[5] Not available

XLogP3-AA

(Computed)
2.5[2] Not available Not available

Topological Polar

Surface Area

(Computed)

20.2 Å²[2] Not available Not available

Complexity

(Computed)
81.1[2] Not available Not available

Experimental Protocols for Physical Property
Determination
For researchers intending to experimentally determine the physical characteristics of 3,4,4-
trimethylpentan-2-ol, the following standard protocols for liquid alcohols are provided.

Determination of Boiling Point
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The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. A common method for its determination on a small scale is the capillary method.

Methodology:

Apparatus Setup: A small amount of the liquid sample is placed in a test tube. A capillary

tube, sealed at one end, is inverted and placed into the test tube containing the sample. The

test tube is then attached to a thermometer.

Heating: The entire assembly is heated in a suitable bath (e.g., oil or water bath) on a hot

plate.

Observation: As the temperature rises, a stream of bubbles will emerge from the open end of

the capillary tube. The heating is then discontinued.

Measurement: The temperature at which the liquid just begins to enter the capillary tube

upon cooling is recorded as the boiling point.

Determination of Density
The density of a liquid is its mass per unit volume. It can be determined using a pycnometer or

by direct mass and volume measurements.

Methodology (using a graduated cylinder and balance):

Mass of Empty Cylinder: An empty, dry graduated cylinder is weighed on an analytical

balance.

Volume Measurement: A known volume of the alcohol is carefully measured into the

graduated cylinder.

Mass of Cylinder with Sample: The graduated cylinder containing the alcohol is reweighed.

Calculation: The mass of the alcohol is determined by subtracting the mass of the empty

cylinder from the mass of the cylinder with the sample. The density is then calculated by

dividing the mass of the alcohol by the measured volume.
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Logical Relationships of Physical Properties
The following diagram illustrates the key physical properties of 3,4,4-trimethylpentan-2-ol and

their interconnectedness.

Physical Properties of 3,4,4-Trimethylpentan-2-ol

Molecular Structure

Physical Characteristics

3,4,4-Trimethylpentan-2-ol
C8H18O

MW: 130.23 g/mol

Boiling Point
(Not Available)

Determines

Melting Point
(Not Available)

Determines

Density
(Not Available)

Determines

Solubility in Water
(Not Available)

Determines

Click to download full resolution via product page

Structure-Property Relationship Diagram

Conclusion
While specific experimental data for the physical characteristics of 3,4,4-trimethylpentan-2-ol
are currently lacking in the public domain, this guide provides a foundational understanding of

the compound based on its molecular structure and the properties of its isomers. The included

experimental protocols offer a clear path for researchers to obtain the necessary data to fill this

knowledge gap. Further experimental investigation is highly encouraged to fully characterize

this compound for its potential applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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